Cas no 1361483-42-2 (3,5-Bis(perchlorophenyl)isonicotinaldehyde)

• Product Name: 3,5-Bis(perchlorophenyl)isonicotinaldehyde
• CAS No: 1361483-42-2
• MF: C₁₈H₃Cl₁₀NO
• MW: 603.752515077591
• CID: 4969251
• Update Time: 2025-05-26

3,5-Bis(perchlorophenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(perchlorophenyl)isonicotinaldehyde

• Inchi： 1S/C18H3Cl10NO/c19-9-7(10(20)14(24)17(27)13(9)23)4-1-29-2-5(6(4)3-30)8-11(21)15(25)18(28)16(26)12(8)22/h1-3H
• InChI Key： WQAYPYBVFJRQOS-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=NC=C(C2C(=C(C(=C(C=2Cl)Cl)Cl)Cl)Cl)C=1C=O)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 538
• XLogP3: 8.3
• Topological Polar Surface Area: 30

Additional information on 3,5-Bis(perchlorophenyl)isonicotinaldehyde

Introduction to 3,5-Bis(perchlorophenyl)isonicotinaldehyde (CAS No. 1361483-42-2)

3,5-Bis(perchlorophenyl)isonicotinaldehyde, identified by its Chemical Abstracts Service (CAS) number 1361483-42-2, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of heterocyclic aldehydes, characterized by its unique structural framework that combines a pyridine core with perchlorophenyl substituents. The presence of these functional groups imparts distinct chemical properties, making it a valuable scaffold for further derivatization and exploration in medicinal chemistry.

The molecular structure of 3,5-Bis(perchlorophenyl)isonicotinaldehyde consists of an isonicotinaldehyde backbone, which is a derivative of nicotinic acid. The substitution of chlorine atoms with perchlorophenyl groups at the 3 and 5 positions enhances the lipophilicity and electronic characteristics of the molecule, potentially influencing its interaction with biological targets. This modification is particularly relevant in the development of small-molecule inhibitors targeting enzymes involved in metabolic pathways and signal transduction.

In recent years, there has been a surge in research focused on designing novel compounds with enhanced binding affinity and selectivity for biological receptors. The perchlorophenyl moiety, due to its electron-withdrawing nature and rigid planar structure, can significantly improve the pharmacokinetic properties of drug candidates. This has led to its incorporation into various therapeutic agents, including those under investigation for oncological and neurodegenerative disorders.

One of the most compelling aspects of 3,5-Bis(perchlorophenyl)isonicotinaldehyde is its potential as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop derivatives with improved solubility, bioavailability, and metabolic stability. For instance, modifications at the aldehyde group can yield Schiff bases or imines, which are known to exhibit potent biological activities. These derivatives have been explored for their anti-inflammatory, antioxidant, and anticancer properties.

The application of computational chemistry and high-throughput screening has accelerated the discovery process for such compounds. Molecular docking studies have revealed that derivatives of 3,5-Bis(perchlorophenyl)isonicotinaldehyde can interact with key enzymes such as kinases and phosphodiesterases. These interactions are critical for modulating cellular pathways associated with diseases like diabetes and cancer. Furthermore, the compound’s ability to cross the blood-brain barrier has opened avenues for investigating its potential in treating neurodegenerative conditions.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 3,5-Bis(perchlorophenyl)isonicotinaldehyde, making it more accessible for academic and industrial research. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups with precision. This accessibility has fostered collaboration between chemists and biologists, leading to innovative drug discovery campaigns.

The pharmacological profile of 3,5-Bis(perchlorophenyl)isonicotinaldehyde continues to be refined through preclinical studies. Initial findings suggest that certain derivatives exhibit significant inhibitory activity against disease-relevant targets without compromising selectivity. This aligns with the broader goal of developing next-generation therapeutics that minimize off-target effects and adverse reactions.

Looking ahead, the future prospects for 3,5-Bis(perchlorophenyl)isonicotinaldehyde are promising. Ongoing research aims to uncover new synthetic pathways and explore its utility in diverse therapeutic areas. The integration of artificial intelligence (AI) in drug discovery is expected to further enhance the optimization process by predicting novel derivatives with enhanced efficacy.

In conclusion,3,5-Bis(perchlorophenyl)isonicotinaldehyde (CAS No. 1361483-42-2) represents a significant advancement in medicinal chemistry due to its versatile structural features and potential therapeutic applications. Its role as a building block for more complex drug candidates underscores its importance in ongoing research efforts aimed at addressing unmet medical needs.